5-{[3-(2-naphthoyl)-1-piperidinyl]sulfonyl}-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 5-[3-(naphthalene-2-carbonyl)piperidin-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C23H20N2O5S/c26-22(17-8-7-15-4-1-2-5-16(15)12-17)18-6-3-11-25(14-18)31(28,29)19-9-10-21-20(13-19)24-23(27)30-21/h1-2,4-5,7-10,12-13,18H,3,6,11,14H2,(H,24,27)
• InChI Key: GBJUHJUESGUAJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC3=C(C=C2)OC(=O)N3)C(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C23H20N2O5S
• Molecular Weight: 436.5 g/mol

Description

5-{[3-(2-naphthoyl)-1-piperidinyl]sulfonyl}-1,3-benzoxazol-2(3H)-one, commonly known as JNJ-39729209, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

JNJ-39729209 acts as a positive allosteric modulator of AMPA receptors, which are ionotropic glutamate receptors that play a key role in synaptic plasticity and memory formation. By binding to a specific site on the AMPA receptor, JNJ-39729209 enhances the activity of the receptor, leading to increased synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects:
JNJ-39729209 has been shown to have various biochemical and physiological effects, including improved cognitive function, increased synaptic transmission, and inhibition of cancer cell growth. In animal studies, JNJ-39729209 has been shown to enhance learning and memory, as well as improve cognitive function in models of Alzheimer's disease. In cancer research, JNJ-39729209 has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of JNJ-39729209 for lab experiments is its specificity for AMPA receptors, which allows for targeted modulation of synaptic transmission and cognitive function. However, one limitation of JNJ-39729209 is its relatively low potency compared to other AMPA receptor modulators, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on JNJ-39729209, including:
1. Development of more potent analogs of JNJ-39729209 for use in drug discovery and cancer research.
2. Investigation of the long-term effects of JNJ-39729209 on cognitive function and synaptic plasticity.
3. Exploration of the potential therapeutic applications of JNJ-39729209 in neurological disorders, such as Alzheimer's disease and schizophrenia.
4. Investigation of the mechanism of action of JNJ-39729209 at the molecular level to better understand its effects on AMPA receptors.
5. Development of new methods for synthesizing JNJ-39729209 and its analogs to improve efficiency and yield.

Synthesis Methods

JNJ-39729209 is a synthetic compound that can be synthesized using various methods. One of the most common methods involves the reaction of 2-naphthoyl chloride with piperidine in the presence of a base to form 3-(2-naphthoyl)-1-piperidine. This intermediate is then reacted with 2-amino-4-sulfonylbenzoic acid to form JNJ-39729209.

Scientific Research Applications

JNJ-39729209 has shown potential applications in various fields of scientific research, including neuroscience, cancer research, and drug discovery. In neuroscience, JNJ-39729209 has been shown to modulate the activity of AMPA receptors, which are important for synaptic plasticity and memory formation. In cancer research, JNJ-39729209 has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In drug discovery, JNJ-39729209 has been used as a lead compound for the development of new drugs targeting AMPA receptors.